Rubidium-84

• CAS No.: 15765-86-3
• Molecular Formula: R
• Molecular Weight: 83.91438 g/mol
• IUPAC Name: rubidium-84
• InChI: InChI=1S/Rb/i1-1
• InChI Key: IGLNJRXAVVLDKE-BJUDXGSMSA-N
• SMILES: [Rb]
• Isomeric SMILES: [84Rb]
• Synonyms: 84Rb radioisotope; Rb-84 radioisotope; Rubidium-84

Description

Rubidium-84 (⁸⁴Rb) is a synthetic radioisotope with a half-life of 32.82 days . It decays primarily by electron capture (96.1%) to stable Krypton-84 (⁸⁴Kr), with a minor branch (3.9%) of beta-plus decay to Strontium-84 (⁸⁴Sr) . This dual decay mode, particularly the emission of positrons, makes it a valuable tool in positron emission tomography (PET) for cardiovascular research and diagnostics, where it is used as a tracer to monitor conditions like ischemia, which involves obstructed blood flow through coronary arteries . The isotope's nuclear properties, including a spin of 2 and a parity of -1, also make it suitable for fundamental research in nuclear physics . Furthermore, Rb-84 can be utilized in geochemical studies, analogous to the rubidium-strontium dating method which uses the long-lived isotope Rb-87, to trace geological processes . This product is supplied as a high-purity material and is strictly for Research Use Only (RUO). It is not intended for diagnostic, therapeutic, or any other human or veterinary applications.

Scientific Research Applications

Biomedical Applications

Cardiac Imaging and Diagnostics

Rubidium-84 is primarily utilized in the field of cardiology for diagnostic studies of heart muscle function. Its effectiveness stems from its ability to emit 0.51 MeV annihilation radiations, which are crucial for imaging techniques such as Positron Emission Tomography (PET). This method allows for the quantitative determination of coronary blood flow, offering insights into myocardial perfusion and overall cardiac health.

• Study Findings : A study demonstrated that using a coincidence counting system with this compound provided a reliable method for measuring coronary blood flow in both isolated perfused dog hearts and human subjects. The extraction ratio of this compound remained consistent despite variations in blood flow, indicating its reliability as a tracer in dynamic studies of cardiac function .

Therapeutic Monitoring

In addition to diagnostic imaging, this compound's washout characteristics from heart tissue have been investigated for monitoring therapeutic interventions. The clearance rate of this compound from the myocardium can provide valuable information regarding the efficacy of treatments aimed at improving cardiac function .

Research Applications

Quantum Physics and Ultracold Atoms

This compound has significant applications in quantum physics, particularly in experiments involving ultracold atoms. Researchers have been exploring the interactions between this compound and other isotopes, such as rubidium-87, to investigate phenomena like Bose-Einstein condensation and Fermi degeneracy.

• Experimental Setup : In these experiments, this compound is produced through proton spallation reactions on molybdenum targets. The isotope is then trapped using magneto-optical traps (MOT), allowing scientists to study fermionic behavior at temperatures approaching absolute zero . This research aims to understand collision dynamics between fermions and bosons, potentially revealing new physics beyond the Standard Model.

Summary of Findings

The applications of this compound span critical areas in both medicine and fundamental research. Below is a summary table highlighting its key applications:

Application Area	Description	Key Findings
Cardiac Imaging	Used in PET scans for measuring coronary blood flow	Reliable extraction ratios; effective for monitoring cardiac health
Therapeutic Monitoring	Evaluates treatment efficacy by analyzing washout rates from heart muscle	Provides insights into myocardial recovery post-intervention
Quantum Physics	Investigates ultracold atomic interactions and fundamental physics	Enables studies on phase transitions and potential new physics

Comparison with Similar Compounds

Comparison with Similar Compounds/Isotopes

Rubidium Isotopes

The table below compares key properties of ⁸⁴Rb with other rubidium isotopes:

Isotope	Half-Life	Decay Mode(s)	Daughter Nucleus	Primary Applications	References
⁸²Rb	1.273 minutes	β⁻ decay	⁸²Sr	Cardiac PET imaging (rapid scans)
⁸³Rb	86.2 days	EC to ⁸³Kr	⁸³Kr	Medical research, tracer studies
⁸⁴Rb	32.82–33.1 days	EC/β⁺ (96.2%), β⁻ (3.8%)	⁸⁴Kr, ⁸⁴Sr	PET imaging, nuclear fission studies
⁸⁷Rb	4.92 × 10¹⁰ years	β⁻ decay	⁸⁷Sr	Geochronology (Rb-Sr dating)

Key Observations :

• Half-Life : ⁸⁴Rb bridges the gap between short-lived isotopes (e.g., ⁸²Rb) and long-lived ones (e.g., ⁸⁷Rb), enabling mid-term experimental timelines .
• Medical Utility : Unlike ⁸²Rb (used for rapid myocardial perfusion imaging), ⁸⁴Rb’s longer half-life allows for extended studies of coronary flow dynamics .
• Decay Products: ⁸⁴Rb uniquely produces both ⁸⁴Kr (noble gas) and ⁸⁴Sr (alkaline earth metal), offering dual applications in gas-phase detectors and strontium chemistry .

Isotopes in Nuclear Fission

⁸⁴Rb is a fission product in thermal-neutron-induced fission of ²³³U, ²³⁵U, and ²³⁹Pu, with independent fission yields studied for nuclear charge distribution analysis . Comparatively, antimony-124/126 (Sb) isotopes are co-produced in similar reactions but exhibit distinct neutron-rich properties .

Medical Imaging Tracers

⁸⁴Rb competes with other positron emitters like ¹⁸F (fluorine-18, half-life: 109.7 minutes) and ⁸²Rb in PET. However, ⁸⁴Rb’s longer half-life provides logistical advantages in settings without on-site cyclotrons .

Coronary Blood Flow Quantification

Cohen et al. (1965) pioneered ⁸⁴Rb-based PET to measure myocardial blood flow, leveraging its positron emission for coincidence detection . This method remains foundational in cardiovascular diagnostics.

Nuclear Physics

⁸⁴Rb’s nuclear properties (e.g., magnetic moment, binding energy) are critical for studies on nuclear structure and fission dynamics . Its neutron-rich nature contrasts with neutron-deficient isotopes like ⁷⁴Rb (half-life: 64.9 ms), which are used in rare-isotope beam experiments .